Cas no 2172524-43-3 (4,4-dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 4,4-dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 2172524-43-3
• MF: C₁₃H₁₃F₃O
• MW: 242.236934423447
• CID: 5900776
• PubChem ID: 165503725
• Update Time: 2025-06-08

4,4-dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-one
• EN300-1456528
• 2172524-43-3

• Inchi： 1S/C13H13F3O/c1-12(2)6-5-11(17)9-4-3-8(7-10(9)12)13(14,15)16/h3-4,7H,5-6H2,1-2H3
• InChI Key： XTOOVMUOWPBEFY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(CCC(C)(C)C=2C=1)=O)(F)F

Computed Properties

• Exact Mass: 242.09184952g/mol
• Monoisotopic Mass: 242.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 4,4-dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-one

Introduction to 4,4-dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 2172524-43-3)

4,4-dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-one, identified by its Chemical Abstracts Service (CAS) number 2172524-43-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the tetrahydronaphthalene class, characterized by a partially hydrogenated naphthalene core, which imparts unique electronic and steric properties. The presence of both dimethyl and trifluoromethyl substituents at specific positions on the naphthalene ring enhances its molecular complexity and potential biological activity.

The trifluoromethyl group (–CF₃) is a key feature in this compound, as it is widely recognized for its ability to modulate metabolic stability and lipophilicity. This substitution pattern is frequently employed in drug design to improve pharmacokinetic profiles, including bioavailability and resistance to enzymatic degradation. In contrast, the dimethyl groups contribute to steric hindrance and can influence the compound's binding affinity to biological targets. The combination of these substituents in 4,4-dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-one suggests a potential for diverse applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of such compounds with greater accuracy. Molecular modeling studies indicate that the rigid tetrahydronaphthalene scaffold may facilitate optimal interactions with protein targets, making this molecule a promising candidate for further investigation. Additionally, the influence of fluorine atoms on electronic distribution has been well-documented in literature; the electron-withdrawing nature of fluorine can enhance binding interactions by increasing partial positive charges on adjacent atoms.

In the context of drug discovery, 4,4-dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-one has been explored for its potential role in addressing various therapeutic challenges. For instance, its structural motif bears resemblance to known bioactive scaffolds used in antiviral and anti-inflammatory drug candidates. The trifluoromethyl group's ability to modulate metabolic pathways has also been exploited in designing molecules with improved pharmacological profiles. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders.

The synthesis of 4,4-dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-one presents an interesting challenge due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and cross-coupling reactions, have been employed to achieve high yields and enantiopurity. These techniques are critical for ensuring that the final product exhibits the desired biological activity without unwanted side effects. The growing interest in fluorinated compounds further underscores the importance of developing efficient synthetic routes for molecules like this one.

From a medicinal chemistry perspective, the exploration of tetrahydronaphthalenone derivatives continues to be a fertile ground for innovation. The structural versatility of this class allows for extensive modifications while retaining core pharmacophoric elements. Researchers are increasingly leveraging high-throughput screening (HTS) and structure-based drug design (SBDD) approaches to identify lead compounds with promising therapeutic potential. The integration of machine learning algorithms has further accelerated this process by enabling rapid prediction of molecular properties and virtual screening of large compound libraries.

The role of fluorine-containing compounds in modern medicine cannot be overstated. These elements have been incorporated into countless drugs due to their ability to enhance binding affinity and metabolic stability. In particular, trifluoromethyl-substituted molecules have shown remarkable efficacy across multiple therapeutic areas. For example, fluoroquinolones—a class of antibiotics—rely on trifluoromethylation for their antibacterial activity. Similarly, antiretroviral drugs used in HIV treatment often contain fluorine atoms to improve pharmacokinetic properties.

The future direction of research on 4,4-dimethyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-one lies in elucidating its mechanism of action and exploring its potential as a scaffold for next-generation therapeutics. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. As computational tools become more sophisticated, researchers will be better equipped to predict how modifications at specific positions—such as replacing or relocating substituents—will affect biological activity.

In summary, 4 , 4 - dimethyl - 6 - ( trifluoromethyl ) - 1 , 2 , 3 , 4 - tetrahydronaphthalen - 1 - one ( CAS No . 2172524 - 43 - 3 ) represents an intriguing molecule with significant untapped potential . Its unique structural features , coupled with recent advances in synthetic and computational chemistry , position it as a valuable candidate for further exploration . As our understanding of molecular interactions deepens , so too will our ability to harness compounds like this one for therapeutic benefit .